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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the boiling and melting points of the

organic compound 1-Ethoxy-2-(2-methoxyethoxy)ethane. It includes a summary of its

physical properties and outlines the standard experimental methodologies used for their

determination.

1. Compound Identification

1-Ethoxy-2-(2-methoxyethoxy)ethane, also known as Diethylene Glycol Ethyl Methyl Ether, is

an organic compound widely used as a solvent in organic synthesis, inks, and coatings.[1] Its

key identifiers are:

Molecular Formula: C₇H₁₆O₃

Molecular Weight: 148.20 g/mol [1]

CAS Number: 1002-67-1[1][2]

2. Physical Properties: Melting and Boiling Points

The melting and boiling points are critical physical constants that define the liquid range of a

substance and are indicative of its purity. The data for 1-Ethoxy-2-(2-methoxyethoxy)ethane
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are summarized below. It is important to note the variation in reported boiling points across

different sources, which may be due to different experimental conditions or sample purity.

Property Value Source(s)

Melting Point -72 °C [2][3][4]

Boiling Point 167.9 °C (at 760 mmHg) [1][2]

179 °C [3]

~208.8 °C (estimate) [4][5]

3. Factors Influencing Physical Properties

The melting and boiling points of a chemical compound are determined by its molecular

structure. Key factors include molecular weight and the strength of intermolecular forces (e.g.,

Van der Waals forces, dipole-dipole interactions). The following diagram illustrates this

fundamental relationship.

Molecular Properties

Molecular Weight Intermolecular Forces
(e.g., Van der Waals, Dipole-Dipole) Physical Properties

Energy Required
for Phase Transition

Boiling Point Melting Point
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Caption: Relationship between molecular and physical properties.

4. Experimental Protocols for Determination

While specific experimental reports for 1-Ethoxy-2-(2-methoxyethoxy)ethane were not

detailed in the provided search results, its physical properties are determined by internationally

recognized standard methods, such as those published by the OECD and ASTM.

4.1. Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[6][7] Standard methods for its determination are outlined in OECD Test Guideline

103.[8][9][10]

A common procedure involves the following steps:

Apparatus: An ebulliometer, distillation apparatus, or a dynamic method setup is typically

used.[8][10] ASTM D1120, a standard test for engine coolants, specifies using a round-

bottom flask with a reflux condenser.[2][4][11]

Procedure: A specified amount of the liquid is heated.[2] For methods like Siwoloboff, a small

sample is heated in a tube containing an inverted capillary.[7][12] As the liquid heats,

dissolved air and then the substance's vapor emerge from the capillary.[6] The heat source is

then removed.

Measurement: The boiling point is recorded as the temperature at which the vapor and liquid

phases are in equilibrium under the external pressure.[13] In the capillary method, this is the

temperature at which the stream of bubbles ceases and the liquid is drawn back into the

capillary tube upon cooling.[6] The final value is corrected for atmospheric pressure.[2]

4.2. Melting Point Determination

The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[14] The most common standard procedure is the capillary method, as described in

OECD Test Guideline 102.[14][15][16]
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A typical protocol includes:

Sample Preparation: A dry, finely powdered sample of the substance is packed into a thin-

walled glass capillary tube to a height of a few millimeters.[1][5] For substances like 1-
Ethoxy-2-(2-methoxyethoxy)ethane, which is liquid at room temperature, the sample must

first be frozen.

Apparatus: The capillary tube is placed in a heating apparatus, which can be a heated liquid

bath or a metal block, in close proximity to a calibrated thermometer.[3]

Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2°C per

minute) near the expected melting point.[3][5] The process is observed, often through a

magnifying lens.[1]

Measurement: The melting range is recorded from the temperature at which the first droplet

of liquid appears to the temperature at which the entire sample becomes a clear liquid.[1] A

sharp melting range is indicative of a pure substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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